5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide

• Molecular Formula: C13H12BrNO2S
• Molecular Weight: 326.21 g/mol
• IUPAC Name: 5-bromo-2-methoxy-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C13H12BrNO2S/c1-17-12-5-4-9(14)7-11(12)13(16)15-8-10-3-2-6-18-10/h2-7H,8H2,1H3,(H,15,16)
• InChI Key: NPOVMJLPOLHYRM-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Br)C(=O)NCC2=CC=CS2

Description

5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide, also known as BMTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. BMTB belongs to the family of benzamides and has been studied for its ability to modulate the activity of TRPM8 channels.

Mechanism of Action

5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide acts as a selective modulator of TRPM8 channels by binding to a specific site on the channel protein. This binding leads to a decrease in the activity of the channel, resulting in a reduction in the sensation of cold and pain.
Biochemical and Physiological Effects
5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide has been shown to have significant effects on various physiological systems, including the nervous, cardiovascular, and immune systems. The compound has been found to reduce pain and inflammation, improve cardiovascular function, and enhance immune response.

Advantages and Limitations for Lab Experiments

5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide has several advantages for use in laboratory experiments. The compound is easy to synthesize, has a high degree of purity, and can be easily modified to produce derivatives with different properties. However, one limitation of 5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide. One area of interest is the development of 5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide derivatives with improved solubility and potency. Another area of research is the identification of new therapeutic applications for 5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide, such as the treatment of autoimmune diseases or the prevention of neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of 5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide and its effects on various physiological systems.

Synthesis Methods

The synthesis of 5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide involves the reaction of 5-bromo-2-methoxybenzoic acid with thienylmethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with thionyl chloride to form the final product.

Scientific Research Applications

5-bromo-2-methoxy-N-(2-thienylmethyl)benzamide has been studied for its potential therapeutic effects in various fields such as pain management, cancer treatment, and neurological disorders. The compound has been found to modulate the activity of TRPM8 channels, which are involved in the sensation of cold and pain.